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Compound of Interest

Compound Name:
D-(+)-Galacturonic acid

monohydrate

Cat. No.: B12461862

Get Quote

Executive Summary: The "Bottom Line Up Front"
D-(+)-Galacturonic acid monohydrate (CAS 91510-62-2) is a sugar acid derivative of pectin.

[1] While often perceived as "safe" due to its biological origin, it presents specific chemical

hazards—primarily acidity and tissue irritation—that dictate its disposal pathway.

The Golden Rules of Disposal:

Never dispose of the solid powder directly into trash bins or sinks.

Neutralization (pH 6–9) is the mandatory precursor to any aqueous disposal.

Segregation from strong oxidizers and bases is critical to prevent exothermic reactions in

waste streams.

Chemical Profile & Risk Assessment
To manage waste effectively, one must understand the chemical behaviors driving the risk. D-

Galacturonic acid contains a carboxylic acid group (
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), which lowers the pH of aqueous solutions, potentially triggering RCRA Corrosivity
characteristics (D002) if concentrated.

Physicochemical Data Table
Parameter Specification Operational Implication

CAS Number 91510-62-2
Use for waste labeling and

inventory tracking.

Molecular Formula Organic combustible solid.

Acidity (pKa) ~3.5 (at 25°C)
Weak acid; requires buffering

before discharge.

Solubility Soluble in water
Mobile in aqueous waste

streams; easy to neutralize.

GHS Classification Irritant (H315, H319)
Requires PPE (Nitrile gloves,

goggles) during handling.

Incompatibilities
Strong Oxidizers, Strong

Bases

Do not co-mingle in waste

carboys with nitric acid or

hydroxides.

Operational Disposal Protocols
Protocol A: Solid Waste (Excess Stock or Expired
Solids)
Context: You have a bottle of expired reagent or weighing boat residue.

Mechanism: Solid organic acids are combustible and can cause respiratory irritation as dust.

They must be containerized.

Container Selection: Use a high-density polyethylene (HDPE) or glass container.

Labeling: Affix a hazardous waste label.

Chemical Name: D-(+)-Galacturonic Acid Monohydrate.[1][2][3]
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Hazard Checkbox: "Irritant" and "Acidic."

Consolidation: This can typically be consolidated with other "Solid Organic Acid" waste

streams.

Disposal: Hand over to your facility's EHS (Environmental Health & Safety) team for

incineration. Do not trash.

Protocol B: Aqueous Solutions (Reaction Mixtures)
Context: You have a reaction byproduct or stock solution dissolved in water.

Mechanism: The primary hazard here is pH. Most Publicly Owned Treatment Works (POTW)

prohibit discharge of fluids with pH < 5.0.

Step-by-Step Neutralization:

Assessment: Measure the pH of the waste solution.

Reagent Prep: Prepare a 5% Sodium Bicarbonate (

) solution or use solid Soda Ash (

). Avoid strong bases like NaOH to prevent rapid heat generation.

Titration:

Slowly add the base to the acid waste while stirring.

Observation: Expect effervescence (

gas release).

Endpoint: Continue until pH strips/meter read between 6.0 and 9.0.

Final Disposition (Choose One):

Option 1 (Standard): Pour into the "Aqueous Organic Waste" carboy.
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Option 2 (Conditional):Only if permitted by your local EHS and POTW permit, the

neutralized, non-toxic sugar acid solution may be drain-disposed with copious water

flushing (20:1 ratio). When in doubt, use Option 1.

Protocol C: Mixed Chemical Waste
Context: The galacturonic acid is dissolved in organic solvents (DMSO, Methanol) or mixed

with toxic reagents.

Do Not Neutralize: Adding aqueous bases to organic solvents can cause precipitation or

phase separation issues.

Segregate: Dispose of strictly into the "Organic Solvent Waste" stream.

Labeling: List "D-Galacturonic Acid" as a constituent on the waste tag to alert downstream

handlers of potential acidity.

Visual Workflow: Decision Logic
The following diagram illustrates the decision matrix for compliant disposal.
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Waste Generation:
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Yes

Pure Aqueous Solution

No

Neutralization Protocol:
Add NaHCO3 to pH 6-9

Dispose as Non-Haz
Aqueous Waste

Check pH

Click to download full resolution via product page

Figure 1: Decision tree for determining the correct disposal pathway based on physical state

and chemical mixtures.

Spill Response Procedures
Scenario: You have dropped a 100g bottle of powder on the lab floor.
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PPE: Don Nitrile gloves, safety goggles, and a lab coat. If dust is visible, wear an N95 mask

to prevent inhalation (H335).

Containment: Cover the spill with a dust suppressant (or wet paper towels) to prevent

airborne particles.

Cleanup:

Sweep up the solid carefully.

Place in a bag labeled "Chemical Spill Debris."

Wash the floor area with a mild detergent and water.

Disposal: The spill debris is treated as Solid Chemical Waste (Protocol A).

Regulatory & Compliance Context
RCRA (USA): D-Galacturonic acid is not a P-listed or U-listed waste. However, if an aqueous

solution has a pH

2, it becomes a D002 Characteristic Waste [1].

REACH (EU): Ensure the Safety Data Sheet (SDS) is accessible. The substance is generally

considered biodegradable, but high COD (Chemical Oxygen Demand) loads in wastewater

must be managed [2].

Best Practice: Always default to collection rather than drain disposal to demonstrate "Cradle-

to-Grave" stewardship.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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